Cas no 2229587-47-5 (4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol)

• Product Name: 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol
• CAS No: 2229587-47-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5980456
• PubChem ID: 165698076
• Update Time: 2025-08-05

4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol
• EN300-1727049
• 2229587-47-5
• 4-amino-4-{imidazo[1,2-a]pyrazin-3-yl}cyclohexan-1-ol

• Inchi： 1S/C12H16N4O/c13-12(3-1-9(17)2-4-12)10-7-15-11-8-14-5-6-16(10)11/h5-9,17H,1-4,13H2
• InChI Key： GJKROBPUWVEISW-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CN=C3C=NC=CN23)(CC1)N

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol

Professional Introduction to 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol (CAS No. 2229587-47-5)

4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, integrates multiple pharmacophoric units, making it a promising candidate for the development of novel therapeutic agents. The presence of both amino and imidazo1,2-apyrazin moieties in its framework suggests potential interactions with biological targets, which are critical for drug design and discovery.

The chemical entity 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol (CAS No. 2229587-47-5) is a derivative of cyclohexanol, functionalized with an imidazo[1,2-a]pyrazine ring system. This particular scaffold has been extensively studied for its ability to modulate various biological pathways, particularly those involving inflammation and immune response. Recent advancements in computational chemistry and molecular modeling have highlighted the structural features that contribute to its binding affinity and selectivity towards specific protein targets.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. The imidazo1,2-apyrazin moiety is known to exhibit anti-inflammatory properties by inhibiting the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol may offer a novel mechanism of action for drugs designed to mitigate chronic inflammatory conditions.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a modulator of immune responses. The amino group at the cyclohexane ring provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. This flexibility is particularly valuable in drug development, where subtle changes in chemical structure can significantly impact biological activity.

Recent research has also explored the role of imidazo[1,2-a]pyrazine derivatives in antiviral therapy. Studies have demonstrated that these compounds can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. Given the ongoing global health challenges posed by viral infections, compounds like 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol hold significant therapeutic potential. The cyclohexanol backbone further enhances its solubility and bioavailability, making it an attractive candidate for oral administration.

The synthesis of 4-amino-4-{imidazo1,2-apyrazin-3-yl}cyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex imidazo[1,2-a]pyrazine moiety.

From a medicinal chemistry perspective, the structural features of 4-amino-4-{imidazo1,2-apyrazin}cyclohexan-l-l ol make it an excellent scaffold for structure-based drug design. High-resolution crystal structures of protein targets have been utilized to identify key interactions between the compound and its binding sites. These insights have guided the optimization process toward achieving higher potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are crucial for determining its suitability for clinical translation. Further studies are needed to assess its distribution, excretion, and potential side effects in animal models before human trials can commence.

In conclusion, 4-amino--{iml dazol o l}cyclohexan-l-l ol (CAS No 2229587475) is a multifaceted compound with significant therapeutic potential across multiple disease areas Its unique structural features combined with recent advances in drug design methodologies position it as a promising candidate for future pharmaceutical development